Cas no 1096842-91-9 (N-Cyclopropyl 4-bromo-3-nitrobenzamide)

• Product Name: N-Cyclopropyl 4-bromo-3-nitrobenzamide
• CAS No: 1096842-91-9
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• MDL: MFCD05612897
• CID: 1037909
• PubChem ID: 9165493
• Update Time: 2025-10-23

N-Cyclopropyl 4-bromo-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-cyclopropyl-3-nitrobenzamide
• N-CYCLOPROPYL 4-BROMO-3-NITROBENZAMIDE
• FS-5295
• WTB84291
• MFCD05612897
• DB-371505
• AKOS008922090
• N-CYCLOPROPYL-4-BROMO-3-NITROBENZAMIDE
• DTXSID50429363
• 1096842-91-9
• N-Cyclopropyl 4-bromo-3-nitrobenzamide

• MDL： MFCD05612897
• Inchi： 1S/C10H9BrN2O3/c11-8-4-1-6(5-9(8)13(15)16)10(14)12-7-2-3-7/h1,4-5,7H,2-3H2,(H,12,14)
• InChI Key： MLKWFRMOGRIXEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(NC1CC1)=O

Computed Properties

• Exact Mass: 283.98000
• Monoisotopic Mass: 283.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 78.41000
• LogP: 3.34750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-Cyclopropyl 4-bromo-3-nitrobenzamide

N-Cyclopropyl 4-Bromo-3-Nitrobenzamide: A Comprehensive Overview

The compound N-Cyclopropyl 4-bromo-3-nitrobenzamide (CAS No. 1096842-91-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group with a bromo and nitro-substituted benzamide moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-Cyclopropyl 4-bromo-3-nitrobenzamide, leveraging modern catalytic techniques and optimized reaction conditions. The synthesis process typically involves multi-step reactions, including nucleophilic substitution, oxidation, and coupling reactions, to achieve the desired product with high purity and yield. Researchers have explored various solvent systems and catalysts to enhance the efficiency of these reactions, ensuring scalability for industrial production.

The structural features of N-Cyclopropyl 4-bromo-3-nitrobenzamide make it an attractive candidate for applications in drug discovery and materials science. The cyclopropyl group is known for its strained ring system, which can induce unique electronic effects and enhance bioavailability in pharmaceutical compounds. Meanwhile, the bromo and nitro groups provide sites for further functionalization, enabling the creation of derivatives with tailored properties. Recent studies have demonstrated its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

In terms of physical properties, N-Cyclopropyl 4-bromo-3-nitrobenzamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, its stability under various environmental conditions has been thoroughly investigated, confirming its suitability for long-term storage and use in diverse chemical processes.

From an environmental standpoint, the compound has been assessed for its biodegradability and toxicity profiles. Studies suggest that it undergoes slow degradation under aerobic conditions, with minimal impact on aquatic ecosystems when handled responsibly. Regulatory frameworks have been established to ensure safe handling and disposal practices, aligning with global standards for chemical management.

Looking ahead, ongoing research is focused on expanding the utility of N-Cyclopropyl 4-bromo-3-nitrobenzamide in advanced materials development. Its incorporation into polymer systems has shown promise for creating high-performance materials with enhanced mechanical and thermal properties. Furthermore, its role as a precursor in nanotechnology applications is being explored, with potential breakthroughs in the synthesis of graphene-based composites.

In conclusion, N-Cyclopropyl 4-bromo-3-nitrobenzamide (CAS No. 1096842-91-9) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and favorable properties position it as a key molecule in contemporary research and industrial endeavors. As scientific understanding continues to evolve, this compound will undoubtedly unlock new possibilities across multiple disciplines.